n-Octyl 3,6-Di-O-(α-D-mannopyranosyl)-β-D-mannopyranoside
n-Octyl 3,6-Di-O-(α-D-mannopyranosyl)-β-D-mannopyranoside
Brand Name:
Vulcanchem
CAS No.:
140147-36-0
VCID:
VC0014529
InChI:
InChI=1S/C26H48O16/c1-2-3-4-5-6-7-8-37-25-22(36)23(42-26-21(35)19(33)16(30)13(10-28)40-26)17(31)14(41-25)11-38-24-20(34)18(32)15(29)12(9-27)39-24/h12-36H,2-11H2,1H3/t12-,13-,14-,15-,16-,17-,18+,19+,20+,21+,22+,23+,24+,25-,26-/m1/s1
SMILES:
CCCCCCCCOC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)OC3C(C(C(C(O3)CO)O)O)O)O
Molecular Formula:
C₂₆H₄₈O₁₆
Molecular Weight:
616.6 g/mol
n-Octyl 3,6-Di-O-(α-D-mannopyranosyl)-β-D-mannopyranoside
CAS No.: 140147-36-0
Reference Standards
VCID: VC0014529
Molecular Formula: C₂₆H₄₈O₁₆
Molecular Weight: 616.6 g/mol
| CAS No. | 140147-36-0 |
|---|---|
| Product Name | n-Octyl 3,6-Di-O-(α-D-mannopyranosyl)-β-D-mannopyranoside |
| Molecular Formula | C₂₆H₄₈O₁₆ |
| Molecular Weight | 616.6 g/mol |
| IUPAC Name | (2S,3S,4S,5S,6R)-2-[[(2R,3R,4S,5S,6R)-3,5-dihydroxy-6-octoxy-4-[(2R,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C26H48O16/c1-2-3-4-5-6-7-8-37-25-22(36)23(42-26-21(35)19(33)16(30)13(10-28)40-26)17(31)14(41-25)11-38-24-20(34)18(32)15(29)12(9-27)39-24/h12-36H,2-11H2,1H3/t12-,13-,14-,15-,16-,17-,18+,19+,20+,21+,22+,23+,24+,25-,26-/m1/s1 |
| Standard InChIKey | CMQKGONXPQXZKM-OMWWXRLNSA-N |
| Isomeric SMILES | CCCCCCCCO[C@H]1[C@H]([C@H]([C@@H]([C@H](O1)CO[C@@H]2[C@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O[C@@H]3[C@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O |
| SMILES | CCCCCCCCOC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)OC3C(C(C(C(O3)CO)O)O)O)O |
| Canonical SMILES | CCCCCCCCOC1C(C(C(C(O1)COC2C(C(C(C(O2)CO)O)O)O)O)OC3C(C(C(C(O3)CO)O)O)O)O |
| Synonyms | octyl 3,6-di-O-(alpha-D-mannopyranosyl)-beta-D-mannopyranoside octyl 3,6-di-O-(mannopyranosyl)-mannopyranoside OdMM |
| PubChem Compound | 132273 |
| Last Modified | Nov 11 2021 |
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